![molecular formula C20H20N2O3S B298289 (2E,5E)-5-(3,4-dimethoxybenzylidene)-3-ethyl-2-(phenylimino)-1,3-thiazolidin-4-one](/img/structure/B298289.png)
(2E,5E)-5-(3,4-dimethoxybenzylidene)-3-ethyl-2-(phenylimino)-1,3-thiazolidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2E,5E)-5-(3,4-dimethoxybenzylidene)-3-ethyl-2-(phenylimino)-1,3-thiazolidin-4-one is a thiazolidinone derivative that has been synthesized and studied for its potential applications in scientific research. This compound has been shown to have various biochemical and physiological effects, making it a promising candidate for further investigation.
Mechanism of Action
The mechanism of action of (2E,5E)-5-(3,4-dimethoxybenzylidene)-3-ethyl-2-(phenylimino)-1,3-thiazolidin-4-one is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. The compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, as well as the activity of various kinases involved in cancer cell proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in vitro and in vivo. The compound has been shown to exhibit antimicrobial activity against various bacterial and fungal strains, as well as anticancer activity against various cancer cell lines. Additionally, the compound has been shown to exhibit anti-inflammatory activity in animal models of inflammation.
Advantages and Limitations for Lab Experiments
The advantages of using (2E,5E)-5-(3,4-dimethoxybenzylidene)-3-ethyl-2-(phenylimino)-1,3-thiazolidin-4-one in lab experiments include its relatively low cost and ease of synthesis, as well as its broad range of potential applications. However, the compound also has some limitations, including its relatively low solubility in aqueous solutions and its potential toxicity at high concentrations.
Future Directions
There are many potential future directions for research involving (2E,5E)-5-(3,4-dimethoxybenzylidene)-3-ethyl-2-(phenylimino)-1,3-thiazolidin-4-one. Some possible areas of investigation include:
- Further optimization of the synthesis method to improve yields and purities of the final product
- Investigation of the compound's potential as a drug candidate for various diseases, including cancer, inflammation, and infectious diseases
- Elucidation of the compound's mechanism of action at the molecular level
- Investigation of the compound's potential as a tool for studying various biochemical and physiological processes in vitro and in vivo.
Synthesis Methods
The synthesis of (2E,5E)-5-(3,4-dimethoxybenzylidene)-3-ethyl-2-(phenylimino)-1,3-thiazolidin-4-one involves the condensation of 3,4-dimethoxybenzaldehyde and phenylhydrazine with ethyl acetoacetate in the presence of thiosemicarbazide. The resulting product is then cyclized to form the thiazolidinone ring. The synthesis method has been optimized and improved over time, leading to higher yields and purities of the final product.
Scientific Research Applications
(2E,5E)-5-(3,4-dimethoxybenzylidene)-3-ethyl-2-(phenylimino)-1,3-thiazolidin-4-one has been studied for its potential applications in various scientific research fields, including medicinal chemistry, biochemistry, and pharmacology. The compound has been shown to exhibit antimicrobial, anticancer, and anti-inflammatory properties, making it a promising candidate for drug development.
properties
Molecular Formula |
C20H20N2O3S |
---|---|
Molecular Weight |
368.5 g/mol |
IUPAC Name |
(5E)-5-[(3,4-dimethoxyphenyl)methylidene]-3-ethyl-2-phenylimino-1,3-thiazolidin-4-one |
InChI |
InChI=1S/C20H20N2O3S/c1-4-22-19(23)18(26-20(22)21-15-8-6-5-7-9-15)13-14-10-11-16(24-2)17(12-14)25-3/h5-13H,4H2,1-3H3/b18-13+,21-20? |
InChI Key |
ZTXLBTHMSAPYCW-ORZNGPHRSA-N |
Isomeric SMILES |
CCN1C(=O)/C(=C\C2=CC(=C(C=C2)OC)OC)/SC1=NC3=CC=CC=C3 |
SMILES |
CCN1C(=O)C(=CC2=CC(=C(C=C2)OC)OC)SC1=NC3=CC=CC=C3 |
Canonical SMILES |
CCN1C(=O)C(=CC2=CC(=C(C=C2)OC)OC)SC1=NC3=CC=CC=C3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.